Cas no 1785041-43-1 (3-Chloro-2-fluoro-6-methylphenylacetic acid)

• Product Name: 3-Chloro-2-fluoro-6-methylphenylacetic acid
• CAS No: 1785041-43-1
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 5003092
• Update Time: 2025-05-22

3-Chloro-2-fluoro-6-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-methylphenylacetic acid

• Inchi： 1S/C9H8ClFO2/c1-5-2-3-7(10)9(11)6(5)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： NSFHZGQXVCASME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 3-Chloro-2-fluoro-6-methylphenylacetic acid

Research Briefing on 3-Chloro-2-fluoro-6-methylphenylacetic acid (CAS: 1785041-43-1) in Chemical Biology and Pharmaceutical Applications

3-Chloro-2-fluoro-6-methylphenylacetic acid (CAS: 1785041-43-1) is a fluorinated phenylacetic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The unique substitution pattern on the phenyl ring, featuring chloro, fluoro, and methyl groups, confers distinct electronic and steric properties that influence its reactivity and biological activity.

Recent studies have focused on optimizing synthetic routes for 3-Chloro-2-fluoro-6-methylphenylacetic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic system using palladium nanoparticles supported on graphene oxide, achieving a 92% yield under mild conditions. This advancement addresses previous challenges in the halogenation steps, particularly regioselectivity issues during the introduction of the fluoro substituent.

In pharmaceutical applications, researchers have explored this compound's potential as a building block for COX-2 selective inhibitors. Molecular docking studies reveal that the 2-fluoro-6-methyl substitution pattern creates optimal van der Waals interactions with the COX-2 active site while minimizing COX-1 binding. Several derivatives synthesized from 1785041-43-1 have shown promising in vitro anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs.

The compound's role in agrochemical development has also emerged as an important research direction. Its structural motif appears in new generation fungicides targeting chitin synthase in plant pathogens. Field trials conducted in 2022-2023 demonstrated that derivatives containing the 3-chloro-2-fluoro-6-methylphenyl moiety exhibited broad-spectrum activity against Fusarium species while maintaining favorable environmental safety profiles.

Analytical characterization of 3-Chloro-2-fluoro-6-methylphenylacetic acid has benefited from recent advancements in NMR and mass spectrometry techniques. A 2023 study published in Analytical Chemistry presented a comprehensive ¹⁹F NMR spectral database for fluorinated pharmaceutical intermediates, including detailed shift assignments for this compound. These resources facilitate quality control in industrial-scale production and support regulatory submissions.

Ongoing research explores the compound's potential in radiopharmaceutical applications, leveraging the fluorine-18 isotope for PET imaging probes. The presence of both chloro and fluoro substituents offers unique opportunities for isotopic exchange reactions, though challenges remain in achieving high specific activity while maintaining structural integrity.

In conclusion, 3-Chloro-2-fluoro-6-methylphenylacetic acid (1785041-43-1) represents a versatile scaffold with growing importance across multiple therapeutic and agricultural applications. Future research directions likely include further optimization of synthetic methodologies, expansion into new therapeutic areas such as neurodegenerative diseases, and development of more sustainable production processes aligned with green chemistry principles.